Cas no 63082-93-9 (1,4-Benzenediamine, monobenzoate)

• Product Name: 1,4-Benzenediamine, monobenzoate
• CAS No: 63082-93-9
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 427229
• PubChem ID: 23039147
• Update Time: 2025-04-19

1,4-Benzenediamine, monobenzoate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, monobenzoate
• benzene-1,4-diamine,benzoic acid
• 1,4-benzenediamine, benzoate (1:1)
• Benzene-1,4-diamine benzoate (1:1)
• LogP
• Benzoic acid--benzene-1,4-diamine (1/1)
• DTXSID60629978
• 63082-93-9

• Inchi： 1S/C7H6O2.C6H8N2/c8-7(9)6-4-2-1-3-5-6;7-5-1-2-6(8)4-3-5/h1-5H,(H,8,9);1-4H,7-8H2
• InChI Key： MZSPBJICJZWZAL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)=O.NC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 230.10562
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• PSA: 89.34